N-(2-chlorobenzyl)-2-(5-(3,4-dimethoxyphenyl)isoxazol-3-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-chlorobenzyl)-2-(5-(3,4-dimethoxyphenyl)isoxazol-3-yl)acetamide, commonly known as CBI-DPA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in drug development. It is a member of the isoxazole family of compounds and has been shown to exhibit a range of biochemical and physiological effects.
Scientific Research Applications
Isoxazoline Derivatives: Biological and Medicinal Properties
Isoxazoline derivatives are noted for their significant biological and medicinal properties. They serve as excellent intermediates for the synthesis of numerous heterocycles and undergo several chemical transformations. Research highlights their potential in the development of new therapeutics due to their diverse biological activities, including antioxidant properties. The synthesis of 4-arylmethylideneisoxazol-5(4H)-ones, for instance, demonstrates the compound's relevance in medicinal chemistry (Laroum et al., 2019).
Acetamide and its Derivatives: Pharmacological Significance
Acetamide derivatives, including those with complex substitutions such as N-(2-chlorobenzyl)-2-(5-(3,4-dimethoxyphenyl)isoxazol-3-yl)acetamide, have been explored for their pharmacological significance. A review on the biological effects of acetamide and its derivatives sheds light on their commercial importance and the substantial addition to our knowledge about their biological consequences of exposure, suggesting a potential area for further research in therapeutic applications (Kennedy, 2001).
Potential in Anticancer Research
Isoxazoline-containing natural products have been recognized for their anticancer properties. The structural-activity relationship and stereochemical aspects influence the anticancer activity of these compounds, which could pave the way for the development of novel anticancer drugs (Kaur et al., 2014).
Environmental and Toxicological Studies
Studies on related chemical structures provide insights into the environmental and toxicological aspects of chlorophenols and acetamides, which could inform the safety profiles of novel derivatives for therapeutic use. Understanding the fate, behavior, and potential toxicological impacts of these compounds in environmental settings is crucial for developing safe and effective pharmaceutical agents (Wenning et al., 1992).
properties
IUPAC Name |
N-[(2-chlorophenyl)methyl]-2-[5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19ClN2O4/c1-25-17-8-7-13(9-19(17)26-2)18-10-15(23-27-18)11-20(24)22-12-14-5-3-4-6-16(14)21/h3-10H,11-12H2,1-2H3,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MJXHDKJZCCGFBR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C2=CC(=NO2)CC(=O)NCC3=CC=CC=C3Cl)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19ClN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.